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Compound of Interest

Compound Name:
2-(Dimethylaminomethyl)-1-

cyclohexanone hydrochloride

Cat. No.: B132901 Get Quote

An in-depth analysis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride reveals

its key molecular properties. This compound, a notable impurity related to the analgesic

tramadol, is of significant interest in pharmaceutical research and development.[1][2]

Molecular Formula and Weight
The chemical identity of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is

defined by its molecular formula and weight. These fundamental parameters are crucial for a

wide range of applications, from synthesis and characterization to analytical method

development. The compound's molecular formula is C9H18ClNO, and it has a molecular

weight of approximately 191.7 g/mol .[1][2][3][4][5]

Property Value Source

Molecular Formula C9H18ClNO [1][2][3][4][5][6]

Molecular Weight 191.7 g/mol [1][2][3][4]

Experimental Protocols
The synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride can be

achieved through a Mannich reaction. A typical laboratory-scale synthesis involves the reaction

of cyclohexanone, paraformaldehyde, and dimethylammonium chloride in an ethanol solvent.
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The mixture is heated under reflux, followed by filtration and solvent evaporation. The crude

product is then recrystallized from a mixture of ethanol and acetone to yield the purified

hydrochloride salt.[3]

Logical Relationship of Synthesis
The synthesis process follows a logical workflow from starting materials to the final purified

product. This can be visualized as a straightforward pathway.
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Synthesis workflow for 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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